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Compound of Interest

Compound Name: Pentamethylbenzene

Cat. No.: B147382

Introduction: Pentamethylbenzene (CAS No. 700-12-9) is a substituted aromatic hydrocarbon
widely utilized in organic synthesis and chemical research.[1][2] Its applications include acting
as a precursor for more complex aromatic derivatives and in the preparation of materials like
nitropentamethylbenzene.[1] Given its flammable and irritant nature, a comprehensive
understanding of its safety profile and handling requirements is paramount for researchers,
scientists, and drug development professionals. This guide provides an in-depth overview of
the hazards, safe handling protocols, and emergency procedures associated with
pentamethylbenzene, ensuring a secure laboratory environment.

Chemical and Physical Properties

Pentamethylbenzene is a colorless to off-white or pale yellow crystalline solid at room

temperature.[1][3][4] It has a faint aromatic odor.[1] A summary of its key physical and chemical
properties is presented below.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b147382?utm_src=pdf-interest
https://www.benchchem.com/product/b147382?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/pentamethylbenzene-dic6669.html
https://cymitquimica.com/cas/700-12-9/
https://www.benchchem.com/product/b147382?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/pentamethylbenzene-dic6669.html
https://www.benchchem.com/product/b147382?utm_src=pdf-body
https://www.benchchem.com/product/b147382?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/pentamethylbenzene-dic6669.html
https://www.fishersci.com/store/msds?partNumber=AAL0416306&productDescription=PENTAMETHYLBENZENE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04163~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2005:13:31~~Pentamethylbenzene~~
https://wap.guidechem.com/encyclopedia/pentamethylbenzene-dic6669.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 700-12-9 [3][5][6]
Molecular Formula Ci1H1s 516171

Molecular Weight 148.24 - 148.25 g/mol 516171181
Off-white / pale yellow powder

Appearance , [1][3][4]
solid

Melting Point 49 -52°C/120.2-125.6 °F [4]18]

Boiling Point 231 °C/447.8 °F [41[8]

Flash Point 91°C/195.8 °F 41171

Density 0.917 g/cm? (at 20-25 °C) 41181191

Vapor Pressure

0.03 mmHg

[5]

Water Solubility

Limited / No information

available

(11141071

Hazard Identification and Classification

Pentamethylbenzene is classified as a hazardous chemical under the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[3] The primary hazards are its flammability and
its irritant effects on the skin, eyes, and respiratory system.[1][5][6]
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Hazard Class GHS Category Hazard Statement Source(s)
) H228: Flammable
Flammable Solids Category 1/2 id [L15116]1[7]
soli

Skin H315: Causes skin

: o Category 2 N [L1[5]06]1[9]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o Category 2A N [LI[5][6]1[9]

Damage/Irritation eye irritation
Specific Target Organ

o ) H335: May cause
Toxicity (Single Category 3 ) o [1115]116119]
respiratory irritation
Exposure)

Signal Word:Warning[3][4][9]

Hazard Pictograms:

Handling & Emergency Considerations

Primary Hazards ] -
necessitates _ Ignition Source Control
Inherent Properties =

exhibits Flammable Solid

(H228) .
Pentamethylbenzene requires ' Requires PPE
exhibits

Irritant
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Ventilated Handling

necessitates
g Specific First Aid

Click to download full resolution via product page

Core hazard properties and their logical consequences for handling.
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Toxicological Profile

The toxicological properties of pentamethylbenzene have not been fully investigated.[3]

However, available data indicates it poses an irritation hazard upon exposure.[1]

Endpoint

Finding

Notes

Source(s)

Acute Toxicity

Data not available;
generally considered

low.

The toxicological
properties have not
been fully

investigated.

[1]3]

Skin Irritation

Causes skin irritation.

Prolonged contact
may induce dermatitis
in sensitive

individuals.

(110511

Eye Irritation

Causes serious eye

irritation.

Direct contact can
cause redness and

pain.

[11(51(€]

Respiratory Irritation

May cause respiratory

irritation.

Inhalation of dust or
vapors may cause
dizziness or

headaches.

[1](51(€]

Carcinogenicity

No conclusive

evidence.

Not classified as a
known or probable
human carcinogen by
IARC or EPA.

[1](6]

Germ Cell
Mutagenicity

No information

available.

[3]

Aspiration Hazard

Not applicable (solid).

[4]

One study notes that pentamethylbenzene induces hepatic microsomal cytochrome P-450

and associated monooxygenases.[5]
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Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to minimize risks associated
with pentamethylbenzene.

Handling:

Ventilation: Use only outdoors or in a well-ventilated area.[1][6] Ensure adequate ventilation,
especially in confined areas.[3][4]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[3][6] No
smoking.[6][7]

 Static Discharge: Take precautionary measures against static discharges.[3][6] Ground and
bond container and receiving equipment.[1][6]

o Personal Contact: Avoid contact with skin, eyes, and clothing.[3] Avoid breathing dust.[6] Do
not ingest.[3]

o Hygiene: Wash hands thoroughly after handling.[6] Handle in accordance with good
industrial hygiene and safety practice.[3]

Storage:
» Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3][6]
e Incompatible Materials: Store away from strong oxidizing agents.[1][3][4]

e Security: Store locked up.[1][6][9]
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Start: Prepare to Handle
Pentamethylbenzene

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Verify Engineering Controls
(Fume Hood, Ventilation)

3. Ground/Bond Container
and Receiving Equipment

4. Transfer Chemical
(Avoid Dust Generation)

Spill Occurred?

Execute Spill Protocol
(Section 6)

E‘S. Securely Seal Containea

6. Store in Cool, Dry,
Well-Ventilated Area

7. Clean Work Area &
Wash Hands

Click to download full resolution via product page

A standard workflow for the safe handling of pentamethylbenzene.
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Exposure Controls and Personal Protective

Equipment (PPE)

Currently, no specific occupational exposure limits have been established for

pentamethylbenzene.[3][4] Engineering controls and appropriate PPE are the primary

methods for minimizing exposure.

Engineering Controls:

o Ensure adequate ventilation, particularly in confined spaces.[3][4]

o Use explosion-proof electrical, ventilating, and lighting equipment.[3][6]

o Eye wash stations and safety showers should be readily available.

Personal Protective Equipment:

Protection Type Specification

Source(s)

Wear appropriate protective
eyeglasses or chemical safety

Eye/Face Protection goggles (OSHA 29 CFR
1910.133 or European
Standard EN166).

[3]4]

Wear appropriate protective

gloves (e.g., Nitrile rubber) and
Skin Protection clothing to prevent skin

exposure. Long-sleeved

clothing is recommended.

[3114][10]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if irritation
Respiratory Protection or other symptoms are
experienced. A dust mask
(N95) or particle filter (P3) is

recommended.

[3]4]
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Emergency and First Aid Procedures

Immediate and appropriate action is crucial in the event of an exposure, spill, or fire.
First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek medical attention if symptoms occur.[3][4][11]

Skin Contact: Immediately remove contaminated clothing. Wash the affected skin with plenty
of soap and water for at least 15 minutes.[3][4][6] If skin irritation persists, consult a
physician.[3][4]

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under
the eyelids.[3][4] Remove contact lenses if present and easy to do.[6] Seek medical
attention.[3][4]

Ingestion: Clean the mouth with water and then drink plenty of water.[4] Seek medical
attention if symptoms occur.[4][11]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use COz, dry chemical powder, alcohol-resistant foam, or
water spray/mist to extinguish.[3][4][7][9]

Specific Hazards: The material is combustible and can form explosive mixtures with air.[6][7]
Containers may explode when heated.[3][7] Hazardous combustion products include carbon
monoxide and carbon dioxide.[3][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Accidental Release Measures:

o Personal Precautions: Ensure adequate ventilation and remove all sources of ignition.[3]
Avoid contact with the substance and avoid dust formation.[3][6]
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¢ Containment & Clean-up: Sweep or shovel the spilled material into a suitable, closed
container for disposal.[3] Do not let the product enter drains.[6]

Emergency Event
(Spill or Exposure)

(Ensure Own Safety First)

:

1. Assess Situation j

2. Alert Others &
Evacuate Immediate Area

Is there personnel exposure?

Remove from Exposure Source
Administer First Aid
(See Section 6)
Seek Medical Attention

Remove Ignition Sources

Ensure Ventilation

Contain & Clean Up
(Use appropriate absorbents)

Dispose of Waste in
Sealed Containers

3. Report Incident to Supervisor
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Pentamethylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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